Cas no 1321931-94-5 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate
• CAS No: 1321931-94-5
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 6020436
• PubChem ID: 7217957
• Update Time: 2025-05-22

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate
• [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] (E)-3-phenylprop-2-enoate
• F2510-0168
• 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl cinnamate
• SR-01000020442-1
• SR-01000020442
• 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate
• 1321931-94-5
• AKOS024654831

• Inchi： 1S/C21H18N2O4S/c1-14-10-15(2)23-21(22-14)28-13-17-11-18(24)19(12-26-17)27-20(25)9-8-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3/b9-8+
• InChI Key： MLQAACSZBFMCIB-CMDGGOBGSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CC(C)=N2)OC=1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 394.09872823g/mol
• Monoisotopic Mass: 394.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate

Comprehensive Guide to 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate (CAS No. 1321931-94-5)

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate (CAS No. 1321931-94-5) is a specialized organic compound with a unique molecular structure that combines pyrimidine, pyran, and cinnamate moieties. This compound has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications. Researchers are particularly interested in its sulfanylmethyl linkage, which contributes to its reactivity and binding properties.

The compound's 4-oxo-4H-pyran-3-yl group is a key structural feature that enhances its stability and interaction with biological targets. Its (2E)-3-phenylprop-2-enoate moiety, derived from cinnamic acid, is known for its role in UV absorption and antioxidant properties. These characteristics make 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate a promising candidate for applications in pharmaceuticals, agrochemicals, and functional materials.

One of the most frequently asked questions about this compound is its synthesis and purification methods. The preparation of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate typically involves multi-step organic reactions, including condensation and esterification processes. Researchers often optimize reaction conditions to improve yield and purity, making it a topic of interest in synthetic chemistry forums.

In the pharmaceutical industry, this compound is explored for its potential as a bioactive scaffold. Its hybrid structure allows it to interact with various enzymes and receptors, making it a valuable tool in drug discovery. Recent studies have highlighted its possible role in modulating inflammatory pathways, which aligns with the growing demand for anti-inflammatory agents in healthcare.

Another trending topic related to CAS No. 1321931-94-5 is its application in advanced material science. The compound's conjugated system and aromatic rings contribute to its optical properties, making it suitable for use in organic electronics and photovoltaics. Researchers are investigating its potential in light-harvesting materials and sensors, addressing the global push for sustainable energy solutions.

For those searching for 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate suppliers, it is essential to verify the compound's purity and analytical data. Reputable suppliers provide detailed HPLC and NMR spectra to ensure quality. The compound is often available in small quantities for research purposes, catering to academic and industrial laboratories.

Environmental and safety considerations are also critical when handling 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the increasing focus on green chemistry and workplace safety in scientific research.

In summary, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl (2E)-3-phenylprop-2-enoate (CAS No. 1321931-94-5) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with its pharmacological and material science applications, makes it a subject of ongoing research and innovation. Whether you are a chemist, biologist, or materials scientist, understanding this compound's properties and applications can open new avenues for exploration.